Cas no 2034304-25-9 (N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methylpyrazine-2-carboxamide)

• Product Name: N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methylpyrazine-2-carboxamide
• CAS No: 2034304-25-9
• MF: C₁₅H₁₇N₅O₂
• MW: 299.327782392502
• CID: 5333467
• Update Time: 2025-06-29

N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-5-methylpyrazine-2-carboxamide
• N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-5-methylpyrazine-2-carboxamide
• N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methylpyrazine-2-carboxamide

• Inchi： 1S/C15H17N5O2/c1-10-8-18-13(9-17-10)15(22)16-6-7-20-14(21)5-4-12(19-20)11-2-3-11/h4-5,8-9,11H,2-3,6-7H2,1H3,(H,16,22)
• InChI Key： HHKSRBUFEGMECZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1CCNC(C1C=NC(C)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 512
• XLogP3: -0.2
• Topological Polar Surface Area: 87.6

Additional information on N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methylpyrazine-2-carboxamide

Professional Introduction to N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methylpyrazine-2-carboxamide (CAS No. 2034304-25-9)

N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methylpyrazine-2-carboxamide, identified by its CAS number 2034304-25-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a pyrazine core, combined with a pyridazine moiety, suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The structural composition of N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methylpyrazine-2-carboxamide encompasses several key functional groups that contribute to its reactivity and biological activity. The pyridazine ring, characterized by its oxo group and cyclopropyl substitution at the 3-position, introduces rigidity and electronic properties that can modulate binding interactions. Additionally, the ethyl chain extending from the pyridazine ring provides a flexible linker that can adapt to various binding pockets in biological macromolecules.

In recent years, there has been a growing interest in the development of heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. Pyrazine derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The compound in question, N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methylpyrazine-2-carboxamide, represents an innovative approach to leveraging these structural motifs for therapeutic benefit.

One of the most compelling aspects of this molecule is its potential to interact with enzymes and receptors involved in critical biological pathways. The pyridazine core, with its electron-deficient nature, can engage in hydrogen bonding and π-stacking interactions with biological targets. These interactions are essential for achieving high affinity and selectivity in drug design. Furthermore, the methyl group at the 5-position of the pyrazine ring adds another layer of conformational flexibility, allowing the molecule to adopt multiple binding orientations.

The cyclopropyl substituent at the 3-position of the pyridazine ring is particularly noteworthy. Cyclopropane rings are known for their strain energy, which can be converted into rotational freedom upon binding to biological targets. This feature can enhance the binding affinity of the molecule by promoting conformational changes that optimize interactions with the target protein or nucleic acid. Additionally, the oxo group at the 6-position introduces polarity and acidity, further influencing the molecule's solubility and reactivity.

Recent studies have highlighted the importance of computational methods in predicting the biological activity of novel compounds. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been instrumental in understanding how N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-5-methylpyrazine-2-carboxamide interacts with potential targets. These studies have provided valuable insights into the compound's binding mode and have identified key residues that mediate its biological effects.

In addition to computational studies, experimental approaches have also been employed to validate the potential of this compound. In vitro assays have been conducted to evaluate its activity against various enzymes and receptors relevant to therapeutic applications. Preliminary results suggest that N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-y)]ethyl]-5-methylpyrazine-2-carboxamide exhibits promising inhibitory effects on certain target proteins. These findings warrant further investigation into its mechanism of action and potential therapeutic utility.

The synthesis of N-[2-(3-cyclopropyl-pyrrolidinone)]ethanamine derivatives has been optimized to ensure high yield and purity. The synthetic route involves multi-step reactions that carefully construct each functional group while maintaining regioselectivity. Advances in synthetic methodologies have enabled chemists to access complex heterocyclic structures more efficiently than ever before. This has opened up new possibilities for designing molecules with tailored biological activities.

The pharmacological profile of N-[2-(3-cyclopropyl-pyrrolidinone)]ethanamine derivatives is being thoroughly characterized through a combination of biochemical assays and animal models. These studies aim to elucidate how the compound affects cellular processes and physiological functions at both molecular and systemic levels. By correlating structural features with biological activity, researchers can refine their understanding of drug design principles and develop more effective therapeutic agents.

The future prospects for N-[2-(3-cyclopropyl-pyrrolidinone)]ethanamine derivatives are exciting given their unique structural features and promising preclinical data. Further research is needed to fully explore their therapeutic potential across different disease indications. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into clinical applications that benefit patients worldwide.